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Compound of Interest

Compound Name: C20H22CIFN403

Cat. No.: B10994746

Get Quote

Executive Summary & Technical Rationale

C20H22CIFN403 is a specific derivative of the EGFR inhibitor Gefitinib (Iressa). Unlike the
parent compound, which contains a tertiary amine within a morpholine ring, C20H22CIFN403

features an open-chain secondary amine/alcohol tail.

Why is this a "Tool Compound"? While identified as a metabolic product (M6), this molecule is
invaluable in Chemical Biology as a "Linker-Ready Warhead." The solvent-exposed tail
provides a reactive handle (secondary amine/hydroxyl) for conjugation without disrupting the
critical quinazoline-ATP binding interaction. This makes it the ideal starting scaffold for
synthesizing:

* PROTACS (Proteolysis Targeting Chimeras): For degrading EGFR rather than just inhibiting
it.

e Fluorescent Probes: For receptor occupancy studies.

o Metabolite Standards: For DMPK/ADME validation in clinical assays.
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Chemical Biology & Mechanism of Action
Structure-Activity Relationship (SAR)

The efficacy of C20H22CIFN40O3 relies on the conservation of the 4-anilinoquinazoline core,
which forms the primary hydrogen bonds with the ATP-binding pocket of the Epidermal Growth
Factor Receptor (EGFR).

e Hinge Binder: The N1 and N3 nitrogens of the quinazoline core bind to Met793 in the EGFR
hinge region.

e Solvent Front: The C6-position side chain (where the morpholine was opened) points
towards the solvent. Modifications here are generally tolerated, making this compound an
excellent "anchor" for bifunctional molecules.

Mechanism Diagram (EGFR Inhibition)
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Figure 1. Mechanism of Action. C20H22CIFN403 competes with ATP for the intracellular
kinase domain of EGFR, halting downstream oncogenic signaling.

Experimental Protocols

Protocol A: In Vitro EGFR Kinase Inhibition Assay

Objective: Determine the IC50 of C20H22CIFN40O3 against EGFR(WT) and EGFR(L858R).
Note: The open chain may slightly alter potency compared to Gefitinib (IC50 ~33 nM). Expect
IC50 values in the 10-100 nM range.
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Materials:

Recombinant EGFR kinase domain (human).

Substrate: Poly(Glu,Tyr) 4:1.

ATP (10 uM, near Km).

33P-ATP or Fluorescent tracer (e.g., ADP-GIlo).

Compound: C20H22CIFN403 (dissolved in 100% DMSO).

Procedure:

Preparation: Prepare a 3-fold serial dilution of C20H22CIFN403 in DMSO (Top
concentration: 10 uM).

Enzyme Mix: Dilute EGFR enzyme in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCI2,
1 mM EGTA, 0.01% Brij-35).

Incubation: Add 5 pL of compound and 10 pL of enzyme to a 384-well plate. Incubate for 15
min at Room Temperature (RT) to allow equilibrium binding.

Reaction Start: Add 10 pL of ATP/Substrate mix.
Running: Incubate for 60 minutes at RT.
Termination: Stop reaction using EDTA or detection reagent (e.g., ADP-Glo reagent).

Analysis: Measure luminescence/fluorescence. Fit data to a sigmoidal dose-response curve
(Variable Slope) to calculate IC50.

Validation Criteria:

Z-Factor: > 0.5.

Reference Control: Gefitinib (Parent) should be run in parallel.
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Protocol B: Chemical Conjugation (PROTAC Synthesis
Strategy)

Objective: Utilize the secondary amine/alcohol tail of C20H22CIFN403 to attach an E3 ligase
ligand (e.g., Thalidomide or VHL ligand).

Reaction Logic: The terminal hydroxyl/amine group is a nucleophile.
o Pathway A (Amide Coupling): React with a Linker-Carboxylic Acid.
o Pathway B (Alkylation): React with a Linker-Alkyl Halide.

Workflow Diagram:
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Figure 2: Synthesis workflow converting the C20H22CIFN403 scaffold into a bifunctional
degrader.

Step-by-Step Synthesis (General Amide Coupling):

 Dissolution: Dissolve 1 eq. of Linker-E3 Ligand (containing a carboxylic acid terminus) in
DMF.

» Activation: Add 1.2 eq. HATU and 3 eq. DIPEA. Stir for 10 min.
e Coupling: Add 1 eq. of C20H22CIFN403.

e Reaction: Stir at RT for 4-16 hours under N2 atmosphere. Monitor by LC-MS (Target Mass =
MW _ Scaffold + MW_Linker - H20).
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 Purification: Purify via Prep-HPLC (C18 column, Water/Acetonitrile gradient).

Quantitative Data Summary

Table 1: Physicochemical Properties

Property Value Relevance
Formula C20H22CIFN403 Identity verification
MW 420.87 g/mol Mass Spec (M+H: 421.[1]14)
Solubility DMSO (>20 mg/mL) Stock solution preparation

) Protonation state at
pKa (Calc) ~8.5 (Secondary Amine) ) ]

physiological pH

LogP ~3.2 Cell permeability (Moderate)

Table 2: Comparison to Parent Compound

Feature

Gefitinib (Parent)

C20H22CIFN403 (Tool)

Solvent Tail

Morpholine Ring

Open Hydroxy-Amine Chain

Metabolic Stability

Low (Morpholine oxidation)

Moderate (Already open)

Conjugation Potential

Low (Requires synthetic

modification)

High (Ready-to-couple)

Primary Use

Clinical Therapy

Probe Synthesis / Metabolite
ID

References
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» EGFR Kinase Protocols: Zhang, J., et al. "Targeting EGFR mutants in non-small cell lung
cancer." Cancer Discovery (2018).

e Compound Data: PubChem CID 11235504 (Related Structure) & CAS 847949-56-8 Entry.
Link

Disclaimer: This document is for research use only. C20H22CIFN403 is not approved for
diagnostic or therapeutic use in humans. Always consult Safety Data Sheets (SDS) before
handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

 To cite this document: BenchChem. [Application Note: C20H22CIFN40O3 as a Functionalized
EGFR Scaffold for Probe & PROTAC Design]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b10994746/docs#application-note-c20h22clfn403-
as-a-functionalized-egfr-scaffold-for-probe-protac-design]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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